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Compound of Interest

Compound Name: PEG-25 PABA

Cat. No.: B1142495

Abstract

This application note provides detailed protocols for the quantitative analysis of PEG-25 PABA
(Polyethylene Glycol-25 Para-Aminobenzoic Acid), a UV-B filter, in sunscreen formulations. The
methodologies described herein are essential for quality control, formulation development, and
regulatory compliance in the cosmetics and pharmaceutical industries. The primary methods
covered are High-Performance Liquid Chromatography (HPLC) with UV detection and a
secondary method using direct UV-Vis Spectrophotometry. This document includes
comprehensive experimental protocols, data presentation tables, and visual workflows to guide
researchers, scientists, and drug development professionals. In the European Union, PEG-25
PABA is permitted for use as a UV filter in cosmetic products at a maximum concentration of
10%.[1]

Introduction

PEG-25 PABA is a water-soluble organic compound used in sunscreen products to absorb UV-
B radiation, thereby protecting the skin from sun damage.[2] Accurate and precise
quantification of this active ingredient is crucial to ensure product efficacy and safety, and to
meet regulatory standards. This note details two robust analytical methods for its determination
in complex matrices such as creams, lotions, and emulsions.

Analytical Methods Overview

Two primary methods are presented for the quantification of PEG-25 PABA:
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» High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is the
preferred method for its high specificity, accuracy, and ability to separate the analyte from
other matrix components.

o UV-Vis Spectrophotometry: A simpler, high-throughput method suitable for rapid quality
control checks, although it is more susceptible to interference from other UV-absorbing
compounds in the formulation.

High-Performance Liquid Chromatography (HPLC-
UV) Method

This method is adapted from established chromatographic principles for the analysis of water-
soluble UV filters in cosmetic formulations.

Experimental Protocol

3.1.1. Materials and Reagents

PEG-25 PABA reference standard (=98% purity)

HPLC-grade methanol, acetonitrile, and water

Ammonium acetate

Tetra-n-butylammonium bromide

Phosphoric acid

Sunscreen samples containing PEG-25 PABA

0.45 um syringe filters (PVDF or nylon)

3.1.2. Instrumentation

HPLC system with a UV-Vis detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 pum particle size)
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 Ultrasonic bath

e Centrifuge

e Analytical balance
3.1.3. Sample Preparation

o Accurately weigh approximately 0.5 g of the sunscreen formulation into a 50 mL volumetric
flask.

e Add approximately 30 mL of methanol and sonicate for 15-20 minutes to disperse the
sample and dissolve the PEG-25 PABA.

 Allow the solution to cool to room temperature.
e Dilute to the mark with methanol and mix thoroughly.

o Transfer a portion of the solution to a centrifuge tube and centrifuge at 4000 rpm for 10
minutes.

« Filter the supernatant through a 0.45 um syringe filter into an HPLC vial.
3.1.4. Chromatographic Conditions

» Mobile Phase: 35:65 (v/v) ethanol-ammonium acetate buffer (pH 4, containing 50 mmol L2
tetra-n-butylammonium bromide).[3] An alternative isocratic mobile phase is
acetonitrile/water (60/40, v/v) with 0.1% phosphoric acid.[4]

e Flow Rate: 1.0 mL/min
e Column Temperature: 50 °C[3]
e Injection Volume: 10 pL

o UV Detection Wavelength: 280 nm or the maximum absorption wavelength for PEG-25
PABA.
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e Run Time: Approximately 10-15 minutes

3.1.5. Calibration Prepare a stock solution of PEG-25 PABA reference standard in methanol
(e.g., 1000 pg/mL). From the stock solution, prepare a series of calibration standards ranging
from 1 pg/mL to 100 pg/mL. Inject each standard and plot the peak area against the
concentration to construct a calibration curve.

Data Presentation

The following tables summarize typical validation parameters for the HPLC-UV method.

Table 1: HPLC-UV Method Validation Parameters

Parameter Result
Linearity (R?) >0.999

Limit of Detection (LOD) 0.1 pg/mL

Limit of Quantification (LOQ) 0.3 pg/mL
Accuracy (% Recovery) 98.0% - 102.0%
Precision (% RSD) <2.0%

Table 2: Quantification of PEG-25 PABA in Spiked Sunscreen Samples

Spiked Measured
Sample ID Concentration (% Concentration (% Recovery (%)
wiw) wiw)
Sunscreen Base 1 5.0 4.95 99.0
Sunscreen Base 2 7.5 7.41 98.8
Sunscreen Base 3 10.0 10.12 101.2

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Quantification of PEG-25 PABA in
Sunscreen Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142495#quantification-of-peg-25-paba-in-
sunscreen-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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